Cas no 1329616-16-1 (Benzoisothiazol-3-one-13C6)

Benzoisothiazol-3-one-13C6 is a carbon-13 labeled isotopologue of benzoisothiazol-3-one, a heterocyclic compound widely used as a biocide and preservative in industrial and consumer applications. The incorporation of six carbon-13 atoms enhances its utility in advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, enabling precise tracking and quantification in environmental, pharmaceutical, and biochemical studies. Its isotopic purity ensures minimal interference in tracer experiments, improving accuracy in metabolic and degradation pathway analyses. This labeled derivative retains the parent compound's antimicrobial properties while offering superior detection sensitivity, making it valuable for research requiring high specificity and reliability.

Benzoisothiazol-3-one-13C6 structure

Product Name:Benzoisothiazol-3-one-13C6

CAS No:1329616-16-1

MF:C₇H₅NOS

MW:156.148974180222

CID:4551788

PubChem ID:71313698

Update Time:2025-05-23

Benzoisothiazol-3-one-13C6 Chemical and Physical Properties

Names and Identifiers

- Benzoisothiazol-3-one-13C6
- Benzisothiazolinone-13C5
- G77080
- CS-0640981
- HY-W017401S
- DA-61578
- 1329616-16-1
- Inchi： 1S/C7H5NOS/c9-7-5-3-1-2-4-6(5)10-8-7/h1-4H,(H,8,9)/i1+1,2+1,3+1,4+1,6+1
- InChI Key： DMSMPAJRVJJAGA-ZFKNMOOESA-N
- SMILES： S1[13C]2[13CH]=[13CH][13CH]=[13CH]C=2C(N1)=O

Computed Properties

Exact Mass: 156.02595913 g/mol
Monoisotopic Mass: 156.02595913 g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 156.15
XLogP3: 1.3
Topological Polar Surface Area: 54.4

Experimental Properties

Melting Point: 134-137°C
Solubility: DMSO (Slightly), Methanol (Slightly)

Benzoisothiazol-3-one-13C6 Security Information

Storage Condition：-20?C Freezer

Benzoisothiazol-3-one-13C6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B204037-0.5mg	Benzoisothiazol-3-one-13C6	1329616-16-1	0.5mg	$ 470.00	2023-03-30
TRC	B204037-1mg	Benzoisothiazol-3-one-13C6	1329616-16-1	1mg	$ 876.00	2023-04-19
TRC	B204037-10mg	Benzoisothiazol-3-one-13C6	1329616-16-1	10mg	$ 7002.00	2023-04-19
TRC	B204037-.5mg	Benzoisothiazol-3-one-13C6	1329616-16-1	.5mg	$ 540.00	2023-04-19
A2B Chem LLC	AW54878-1mg	Benzoisothiazol-3-one-13C6	1329616-16-1	1mg	$986.00	2024-04-20
A2B Chem LLC	AW54878-10mg	Benzoisothiazol-3-one-13C6	1329616-16-1	10mg	$6940.00	2024-04-20